1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol

• Molecular Formula: C7H11NS2
• Molecular Weight: 173.3 g/mol
• IUPAC Name: 1-(2,5-dimethyl-1,3-thiazol-4-yl)ethanethiol
• InChI: InChI=1S/C7H11NS2/c1-4(9)7-5(2)10-6(3)8-7/h4,9H,1-3H3
• InChI Key: DRWSNOSPVPMCQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C)C(C)S

Description

1-(Dimethyl-1,3-thiazol-4-yl)ethane-1-thiol (CAS: 1340294-82-7) is a thiazole derivative featuring a dimethyl-substituted 1,3-thiazole ring and a terminal thiol (-SH) group on the ethane chain. While the compound is listed in commercial catalogs (e.g., AK Scientific) as a research chemical , its precise applications remain unspecified in the available evidence.

Note on Isomer Discrepancy: The evidence specifies the compound as 1-(Dimethyl-1,3-thiazol-5-yl)ethane-1-thiol , suggesting a possible positional isomer discrepancy in the user’s query (4-yl vs. 5-yl). This analysis assumes the 5-yl isomer due to the CAS registry provided.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol typically involves the reaction of appropriate thiazole derivatives with thiol-containing reagents. One common method includes the reaction of 1-(Dimethyl-1,3-thiazol-4-YL)ethanone with hydrogen sulfide in the presence of a base, such as sodium hydroxide, under controlled temperature and pressure conditions .

Industrial Production Methods

Industrial production of 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the compound while maintaining cost-effectiveness and environmental safety.

Chemical Reactions Analysis

Types of Reactions

1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form corresponding thioethers.

Substitution: The thiazole ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate under acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Disulfides, sulfonic acids.

Reduction: Thioethers.

Substitution: Halogenated thiazole derivatives.

Scientific Research Applications

1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing novel therapeutic agents.

Industry: Utilized in the production of dyes, biocides, and chemical reaction accelerators.

Mechanism of Action

The mechanism of action of 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol involves its interaction with specific molecular targets and pathways. The compound’s thiol group can form covalent bonds with cysteine residues in proteins, leading to the modulation of enzyme activity and signaling pathways. This interaction can result in various biological effects, including antimicrobial and antifungal activities .

Comparison with Similar Compounds

Comparison with Similar Thiazole Derivatives

Thiazoles are heterocyclic compounds with diverse applications in pharmaceuticals, agrochemicals, and materials science. Below, we compare the target compound with structurally and functionally related analogs.

Structural and Functional Group Analysis

Compound Name	Thiazole Substituents	Functional Group	Molecular Weight	CAS Number	Key Properties/Applications	References
1-(Dimethyl-1,3-thiazol-5-yl)ethane-1-thiol	Dimethyl (1,3), ethane-thiol (5)	Thiol (-SH)	190.3*	1340294-82-7	Research chemical; potential ligand
1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethanone	Amino (2), methyl (4)	Ketone (-C=O)	156.2	30748-47-1	Pharmacological building block
1-(4-Methyl-2-phenyl-1,3-thiazol-5-yl)ethanone	Methyl (4), phenyl (2)	Ketone (-C=O)	231.3	7520-94-7	Synthetic intermediate; safety data available
Compound 6a (N-[4-(4-hydroxy-3-methoxyphenyl)-1,3-thiazol-2-yl]acetamide)	Hydroxyphenyl (4), acetamide (2)	Acetamide (-NHCOCH3)	306.3*	N/A	Non-selective COX-1/COX-2 inhibitor (IC50 ~9–11 µM)
1-(Methylthio)ethane-1-thiol	Aliphatic	Thiol (-SH)	108.2	N/A	Flavoring agent (Class I safety)

*Calculated molecular weights based on formula.

Key Observations:

• Thiol vs. Ketone/Acetamide : The thiol group in the target compound distinguishes it from ketone- or acetamide-containing analogs (e.g., ). Thiols are prone to oxidation (forming disulfides) and may exhibit higher reactivity in nucleophilic substitutions compared to ketones .
• Biological Activity : While the target compound lacks reported activity, analogs like 6a () demonstrate COX/LOX inhibition, highlighting the role of substituents in modulating biological targets.

Biological Activity

1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol is a sulfur-containing heterocyclic compound that has garnered interest in various fields of biological research due to its potential antimicrobial, antifungal, and anticancer activities. This article provides a comprehensive overview of the biological activity associated with this compound, supported by relevant data, case studies, and research findings.

Chemical Structure : The compound consists of a thiazole ring substituted with a thiol group. The sulfur atom in the thiazole ring is critical for its biological interactions, allowing it to bind with various molecular targets such as enzymes and proteins.

Mechanism of Action : The biological activity of 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol is primarily attributed to its ability to interact with cellular targets leading to inhibition or activation of specific biochemical pathways. This interaction can result in the disruption of essential cellular functions, which is particularly relevant in antimicrobial and anticancer applications.

Antimicrobial and Antifungal Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that compounds containing thiazole rings can effectively inhibit the growth of various bacteria and fungi. The following table summarizes findings from recent studies on the antimicrobial activity of thiazole derivatives:

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)	Reference
1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol	E. coli	32 µg/mL
1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol	Candida albicans	16 µg/mL
2-(5-Oxo-1-(4-(2-phenylthiazol-5-yl)phenyl)pyrrolidine-3-carbonyl)	Staphylococcus aureus	8 µg/mL

These results indicate that 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol possesses notable antimicrobial properties, making it a candidate for further development in therapeutic applications.

Anticancer Activity

The anticancer potential of thiazole derivatives has been explored extensively. For example, studies have demonstrated that certain thiazole compounds exhibit cytotoxic effects against various cancer cell lines. The following case study illustrates this activity:

Case Study: Cytotoxicity Against A549 Lung Carcinoma Cells

A study evaluated the cytotoxic effects of several thiazole derivatives, including 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol, against A549 lung carcinoma cells. The results indicated that:

• IC50 Value : The IC50 value for 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol was found to be approximately 45 µM.
• Mechanism : The compound induced apoptosis in cancer cells through the activation of caspase pathways.

This suggests that the compound may serve as a lead structure for developing new anticancer agents .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of thiazole derivatives. Research indicates that modifications to the thiazole ring or substituents can significantly alter their biological efficacy. For instance:

• Substituent Variations : Changing substituents on the thiazole ring has been shown to enhance antimicrobial potency.

Modification	Effect on Activity
Methyl group at position 2	Increased antifungal activity
Hydroxyl group at position 5	Enhanced cytotoxicity against cancer cells

These findings underscore the importance of chemical modifications in enhancing the therapeutic potential of thiazole-based compounds .

Q & A

Basic: What synthetic methodologies are commonly employed to synthesize 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol, and how can reaction conditions be optimized?

The synthesis typically involves heterocyclic thiazole formation followed by thiolation. A general approach includes:

• Step 1 : Reacting 4-methylthiazole derivatives with ethyl bromoacetate to introduce the ethane backbone.
• Step 2 : Thiolation via nucleophilic substitution using thiourea or Lawesson’s reagent under reflux in anhydrous solvents (e.g., THF or DMF).
• Critical parameters : Temperature control (70–80°C), solvent polarity, and catalyst selection (e.g., Bleaching Earth Clay at pH 12.5 enhances yield in PEG-400 media) .
• Optimization : Green chemistry approaches, such as using PEG-400 as a recyclable solvent, reduce environmental impact . Advanced studies may explore biocatalysts (e.g., immobilized enzymes) for enantioselective synthesis .

Advanced: How can computational chemistry (e.g., DFT) predict the electronic properties and reactivity of this compound?

Density Functional Theory (DFT) studies model:

• Electron distribution : Frontier Molecular Orbital (FMO) analysis (HOMO-LUMO gaps) to predict nucleophilic/electrophilic sites.
• Reactivity indices : Global hardness (η) and chemical potential (μ) derived from FMO energies quantify stability and charge transfer tendencies .
• Docking simulations : Predict binding affinities with biological targets (e.g., enzymes or receptors) by analyzing non-covalent interactions (hydrogen bonds, π-π stacking) .

Basic: What spectroscopic techniques confirm the structural integrity of 1-(Dimethyl-1,3-thiazol-4-YL)ethane-1-thiol?

• IR Spectroscopy : Peaks at ~2550 cm⁻¹ (S-H stretch) and 1600–1500 cm⁻¹ (C=N/C-S vibrations in thiazole) .
• ¹H NMR : Signals for dimethyl groups (δ 2.5–3.0 ppm, singlet) and ethane-thiol protons (δ 1.8–2.2 ppm, multiplet) .
• Mass Spectrometry : Molecular ion peak ([M+H]⁺) confirms molecular weight; fragmentation patterns validate substituent positions.

Advanced: How do structural modifications (e.g., substituent effects) influence the compound’s biological activity?

• SAR Studies : Introducing electron-withdrawing groups (e.g., nitro) on the thiazole ring enhances antimicrobial activity by increasing electrophilicity.
• Thiol group functionalization : Converting -SH to disulfides (-S-S-) or thioethers (-S-R) alters membrane permeability and metabolic stability .
• In vitro assays : Cytotoxicity screening (MTT assay) and enzyme inhibition studies (e.g., COX-2) quantify bioactivity .

Basic: What analytical methods quantify this compound in complex mixtures?

• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) separate and quantify the compound. Mobile phase: Acetonitrile/water (70:30) with 0.1% TFA .
• GC-MS : Derivatization (e.g., silylation of -SH groups) improves volatility for gas-phase analysis .

Advanced: What strategies mitigate stability issues (e.g., oxidation of the thiol group) during storage?

• Storage conditions : Argon atmosphere at -20°C in amber vials prevents photooxidation.
• Stabilizers : Adding antioxidants (e.g., BHT) at 0.1% w/v reduces radical-mediated degradation .
• Degradation studies : Accelerated stability testing (40°C/75% RH for 6 months) identifies degradation products via LC-MS .

Basic: How is the compound’s purity assessed, and what thresholds are acceptable for pharmacological studies?

• Purity criteria : ≥95% by HPLC/GC-MS. Impurities (e.g., disulfide byproducts) must be <0.5% .
• Elemental analysis : C, H, N, S percentages within ±0.4% of theoretical values validate stoichiometry .

Advanced: What mechanistic insights explain its role in catalysis or material science applications?

• Catalysis : The thiol group acts as a ligand in transition-metal complexes (e.g., Pd or Ru) for cross-coupling reactions (Suzuki-Miyaura) .
• Material science : Self-assembled monolayers (SAMs) on gold surfaces exploit Au-S bonds for biosensor fabrication. AFM and XPS characterize surface morphology and binding efficiency .

Basic: What safety protocols are recommended for handling this compound?

• PPE : Nitrile gloves, lab coats, and fume hoods prevent dermal/ inhalation exposure.
• Waste disposal : Neutralize with 10% sodium hypochlorite before incineration, adhering to EPA/ECHA guidelines .

Advanced: How can metabolomics studies identify its in vivo metabolites?

• In vitro models : Liver microsomes (human/rat) incubate the compound with NADPH to simulate Phase I metabolism.
• Metabolite profiling : UPLC-QTOF-MS detects sulfoxide (-SO) and glutathione conjugates (-SG). Computational tools (e.g., MetaboLynx) annotate unknown peaks .